2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene
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Description
2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene is a chemical compound with the molecular formula C7H3F4NO4S and a molecular weight of 273.16 g/mol It is characterized by the presence of fluorine, nitro, and trifluoromethylsulfonyl groups attached to a benzene ring
Properties
Molecular Formula |
C7H3F4NO4S |
|---|---|
Molecular Weight |
273.16 g/mol |
IUPAC Name |
2-fluoro-1-nitro-4-(trifluoromethylsulfonyl)benzene |
InChI |
InChI=1S/C7H3F4NO4S/c8-5-3-4(1-2-6(5)12(13)14)17(15,16)7(9,10)11/h1-3H |
InChI Key |
MCHZOXVLJVQHHU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)C(F)(F)F)F)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene typically involves electrophilic aromatic substitution reactions. Industrial production methods may involve the use of catalysts such as metal halides (e.g., FeBr3, AlCl3) to facilitate the reaction .
Chemical Reactions Analysis
2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene undergoes various types of chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic aromatic substitution reactions, where the nitro group can be replaced by other nucleophiles under suitable conditions.
Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.
Oxidation Reactions: The compound can undergo oxidation reactions, particularly involving the trifluoromethylsulfonyl group.
Common reagents used in these reactions include palladium catalysts, hydrogen gas, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s derivatives are studied for their potential biological activities.
Medicine: Research is ongoing to explore its potential use in pharmaceuticals.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene involves its interaction with molecular targets through its functional groups. The nitro group can participate in electron-withdrawing interactions, while the trifluoromethylsulfonyl group can enhance the compound’s stability and reactivity . These interactions can influence various biochemical pathways and molecular targets, making the compound useful in different applications.
Comparison with Similar Compounds
2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene can be compared with similar compounds such as:
4-(Trifluoromethyl)benzenesulfonyl chloride: This compound also contains a trifluoromethylsulfonyl group but lacks the nitro and fluorine substituents.
1-Fluoro-2-nitro-4-(trifluoromethyl)benzene: Similar in structure but without the sulfonyl group.
The presence of both the nitro and trifluoromethylsulfonyl groups in 2-Fluoro-1-nitro-4-((trifluoromethyl)sulfonyl)benzene makes it unique and potentially more versatile in its applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
